1-Fluoro-3-nitro-2-(trifluoromethyl)benzene
Overview
Description
“1-Fluoro-3-nitro-2-(trifluoromethyl)benzene” is a chemical compound with the molecular formula C7H3F4NO2 . It is also known by other names such as “3-Fluoro-2-nitrobenzotrifluoride” and "Benzene, 1-fluoro-2-nitro-3-(trifluoromethyl)-" .
Molecular Structure Analysis
The molecular weight of “1-Fluoro-3-nitro-2-(trifluoromethyl)benzene” is 209.10 g/mol . The InChI code for this compound is “InChI=1S/C7H3F4NO2/c8-5-3-1-2-4 (7 (9,10)11)6 (5)12 (13)14/h1-3H” and the InChI key is "GZNQDXJGTLXDGN-UHFFFAOYSA-N" .
Physical And Chemical Properties Analysis
“1-Fluoro-3-nitro-2-(trifluoromethyl)benzene” has a molecular weight of 209.10 g/mol . It has a XLogP3-AA value of 2.7, indicating its lipophilicity . It has a topological polar surface area of 45.8 Ų . It is a light yellow to yellow liquid .
Scientific Research Applications
Pharmaceutical Industry
The trifluoromethyl group, which is present in 1-Fluoro-3-nitro-2-(trifluoromethyl)benzene, is a common feature in many FDA-approved drugs . The unique properties of the trifluoromethyl group contribute to the pharmacological activities of these drugs . For example, the compound has been used in the synthesis of pexidartinib , a drug used to treat tenosynovial giant cell tumor .
Agrochemical Industry
Trifluoromethylpyridines, which can be synthesized from 1-Fluoro-3-nitro-2-(trifluoromethyl)benzene, are key structural motifs in active agrochemical ingredients . More than 20 new trifluoromethylpyridine-containing agrochemicals have acquired ISO common names . For instance, 2,3-dichloro-5-(trifluoromethyl)-pyridine (2,3,5-DCTF), a derivative of trifluoromethylpyridine, is used as a chemical intermediate for the synthesis of several crop-protection products .
Beverage Industry
1-Fluoro-3-nitro-2-(trifluoromethyl)benzene has been used as a reagent for the derivatization of free amino acids in fermented kombucha beverages prepared from selected dry fruit . This process enhances the flavor profile of the beverage .
Organic Synthesis
The compound is used in various organic synthesis processes. For instance, it has been used in the synthesis of (E)-4-methoxybut-3-en-2-one , a compound with potential applications in the pharmaceutical industry .
Functional Materials
The unique properties of fluorine make organo-fluorine compounds, such as 1-Fluoro-3-nitro-2-(trifluoromethyl)benzene, important in the development of functional materials . These materials have a wide range of applications, including electronics and catalysis .
Veterinary Industry
Trifluoromethylpyridine derivatives, which can be synthesized from 1-Fluoro-3-nitro-2-(trifluoromethyl)benzene, are also used in the veterinary industry . Two veterinary products containing the trifluoromethylpyridine moiety have been granted market approval .
Safety and Hazards
Future Directions
properties
IUPAC Name |
1-fluoro-3-nitro-2-(trifluoromethyl)benzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3F4NO2/c8-4-2-1-3-5(12(13)14)6(4)7(9,10)11/h1-3H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IQTQCANMBSHSNU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)F)C(F)(F)F)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3F4NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
209.10 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Fluoro-3-nitro-2-(trifluoromethyl)benzene | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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